Cas no 867136-13-8 (2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)aminoethyl benzoate)

• Product Name: 2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)aminoethyl benzoate
• CAS No: 867136-13-8
• MF: C₁₉H₁₄ClNO₄
• MW: 355.771764278412
• CID: 6150655
• PubChem ID: 2142367
• Update Time: 2025-05-21

2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)aminoethyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)aminoethyl benzoate
• 2-[(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino]ethyl benzoate
• F1663-0011
• 2-[(3-chloro-1,4-dioxonaphthalen-2-yl)amino]ethyl benzoate
• SR-01000013917-1
• AKOS024609100
• 2-((3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)ethyl benzoate
• 867136-13-8
• AB00686352-01
• SR-01000013917

• Inchi： 1S/C19H14ClNO4/c20-15-16(18(23)14-9-5-4-8-13(14)17(15)22)21-10-11-25-19(24)12-6-2-1-3-7-12/h1-9,21H,10-11H2
• InChI Key： YNXDQPWNFANOOC-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC=CC=2C(C=1NCCOC(C1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 355.0611356g/mol
• Monoisotopic Mass: 355.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.5Ų

Additional information on 2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)aminoethyl benzoate

Compound CAS No 867136-13-8: 2-(3-Chloro-1,4-Dioxo-1,4-Dihydronaphthalen-2-Yl)Aminoethyl Benzoate

The compound with CAS No 867136-13-8, known as 2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)aminoethyl benzoate, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a benzoate group attached to an aminoethyl chain that is further connected to a chloronaphthoquinone moiety. The chloronaphthoquinone group imparts distinctive electronic and photonic properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)aminoethyl benzoate in the development of advanced materials for optoelectronic devices. Researchers have explored its ability to act as a photosensitizer in organic photovoltaic (OPV) cells, where it enhances the efficiency of light absorption and charge transfer processes. The benzoate group plays a crucial role in stabilizing the molecule's structure, while the chloronaphthoquinone moiety contributes to its strong absorbance in the visible spectrum.

In addition to its optoelectronic applications, this compound has shown promise in biomedical research. Its ability to generate reactive oxygen species (ROS) under specific conditions has led to investigations into its potential as an anticancer agent. Studies have demonstrated that chloronaphthoquinone-containing compounds can selectively target cancer cells while sparing healthy cells, making them a valuable candidate for drug development.

The synthesis of 2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)aminoethyl benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the chloronaphthoquinone precursor and its subsequent coupling with the aminoethyl benzoate group through amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory and industrial applications.

From an environmental standpoint, the compound's stability and biodegradability are critical factors that have been extensively studied. Research indicates that chloronaphthoquinone derivatives exhibit moderate biodegradation rates under aerobic conditions, which aligns with current environmental regulations and sustainability goals.

In conclusion, compound CAS No 867136-13-8, or 2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)aminoethyl benzoate, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in its synthesis and application make it a focal point for future research and development efforts.